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Compound of Interest

Compound Name: ICL-CCIC-0019

Cat. No.: B15568572

Researchers, scientists, and drug development professionals handling ICL-CCIC-0019 must
adhere to stringent disposal protocols to ensure laboratory safety and environmental
compliance. While specific disposal instructions for ICL-CCIC-0019 are not publicly available,
general best practices for the disposal of potent, research-grade small molecule inhibitors
should be followed. All disposal procedures must be in strict accordance with institutional
policies and local, state, and federal regulations.

ICL-CCIC-0019: Key Characteristics for Handling

ICL-CCIC-0019 is a potent and selective inhibitor of choline kinase a (CHKa), an enzyme
critical for the synthesis of phosphatidylcholine, a key component of cell membranes.[1][2][3][4]
Its disruption of choline metabolism leads to G1 cell cycle arrest, endoplasmic reticulum stress,
and apoptosis in cancer cells.[1][2][3][4] Due to its biological activity, ICL-CCIC-0019 and any
materials contaminated with it should be handled as hazardous chemical waste.
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Characteristic Description Source
Compound Type Small molecule inhibitor [3]
Target Choline kinase a (CHKa) [1][2]

Inhibits the first committed step
Mechanism of Action of phosphatidylcholine [31[4]

synthesis.

Induces G1 arrest,
Cellular Effects endoplasmic reticulum stress, [1112113114]

and apoptosis.

Research in cancer cell lines
Use o [21[3][4]
and in vivo xenograft models.

Standard Operating Procedure for Disposal

The following step-by-step guide outlines the recommended disposal procedure for ICL-CCIC-
0019 and associated waste. This protocol is a general guideline and must be adapted to
comply with your institution's specific requirements.

1. Waste Segregation and Collection:

e Solid Waste: All solid materials that have come into contact with ICL-CCIC-0019, including
gloves, disposable lab coats, bench paper, pipette tips, and vials, must be collected in a
dedicated, clearly labeled hazardous waste container. The container should be made of a
material compatible with the solvents used to dissolve the compound (e.g., DMSO).

 Liquid Waste: All solutions containing ICL-CCIC-0019, including unused stock solutions, cell
culture media, and solvents from cleaning, must be collected in a separate, sealed, and
clearly labeled hazardous liquid waste container. Avoid mixing incompatible waste streams.

o Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in
a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:

« All waste containers must be clearly labeled with the words "Hazardous Waste."
e The label must include the full chemical name: "ICL-CCIC-0019".
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e List all other chemical constituents in the container, including solvents (e.g., DMSO, corn oil,
saline) and their approximate concentrations.[1]
 Indicate the date when waste was first added to the container.

3. Storage of Chemical Waste:

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area within or near the laboratory.

e Ensure secondary containment is in place to prevent spills.

» Keep waste containers sealed at all times, except when adding waste.

4. Scheduling Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.
e Do not allow hazardous waste to accumulate in the laboratory for extended periods.

5. Decontamination of Work Surfaces:

e Thoroughly decontaminate all work surfaces (e.g., benchtops, fume hoods) and equipment
that came into contact with ICL-CCIC-0019.

o Use a suitable decontamination solution as recommended by your institution's safety
protocols. This may involve a sequence of solvents to ensure the removal of the compound.

Logical Workflow for ICL-CCIC-0019 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ICL-CCIC-0019 waste.
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Caption: Workflow for the safe disposal of ICL-CCIC-0019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CCIC-0019]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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